Cas no 2469-23-0 (Cholest-5-ene,3,3'-oxybis-, (3b)-(3'b)-)

• Product name: Cholest-5-ene,3,3'-oxybis-, (3b)-(3'b)-
• CAS No: 2469-23-0
• MF: C₅₄H₉₀O
• MW: 755.2918
• CID: 268849
• PubChem ID: 296867

Cholest-5-ene,3,3'-oxybis-, (3b)-(3'b)- Chemical and Physical Properties

Names and Identifiers

• Cholest-5-ene,3,3'-oxybis-, (3b)-(3'b)-
• 3,3'-oxybis(cholest-5-ene)
• AC1L6QRW
• Cholesteryl ether
• dicholesteryl ether
• Dicholesteryl-aether
• NSC167402
• DTXSID30947631
• 3,3'-Oxybischolest-5-ene (3beta)-(3'beta)-
• 2469-23-0
• NSC 167402
• NSC-167402
• 3,3'-Oxydi(cholest-5-ene)
• Cholest-5-ene, 3,3'-oxybis-, (3beta)-(3'beta)-
• Cholest-5-ene,3'-oxybis-, (3.beta.)-(3'.beta.)-

• Inchi： InChI=1S/C54H90O/c1-35(2)13-11-15-37(5)45-21-23-47-43-19-17-39-33-41(25-29-51(39,7)49(43)27-31-53(45,47)9)55-42-26-30-52(8)40(34-42)18-20-44-48-24-22-46(38(6)16-12-14-36(3)4)54(48,10)32-28-50(44)52/h17-18,35-38,41-50H,11-16,19-34H2,1-10H3
• InChI Key： ZFGOPJASRDDARH-UHFFFAOYSA-N
• SMILES： CC(CCCC(C1CCC2C3CC=C4CC(CCC4(C)C3CCC12C)OC1CCC2(C3CCC4(C(CCC4C3CC=C2C1)C(CCCC(C)C)C)C)C)C)C

Computed Properties

• Exact Mass: 754.6996
• Monoisotopic Mass: 754.699168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 55
• Rotatable Bond Count: 12
• Complexity: 1300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 16
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 18.1

Experimental Properties

• Density: 0.99
• Boiling Point: 742.6°Cat760mmHg
• Flash Point: 412.6°C
• Refractive Index: 1.537
• PSA: 9.23
• LogP: 15.82300